Cas no 62215-39-8 (Pyridine, 3-(2,4,6-trinitrophenoxy)-)

• Product Name: Pyridine, 3-(2,4,6-trinitrophenoxy)-
• CAS No: 62215-39-8
• MF: C₁₁H₆N₄O₇
• MW: 306.187942028046
• CID: 454217
• PubChem ID: 23241984
• Update Time: 2025-04-19

Pyridine, 3-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2,4,6-trinitrophenoxy)-
• 3-(2,4,6-trinitrophenoxy)pyridine
• DTXSID10631485
• 62215-39-8

• Inchi： 1S/C11H6N4O7/c16-13(17)7-4-9(14(18)19)11(10(5-7)15(20)21)22-8-2-1-3-12-6-8/h1-6H
• InChI Key： ISPHCVTZEAJHTE-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.02368
• Monoisotopic Mass: 306.02364854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 151.54